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Compound of Interest

Compound Name: Bromoacetic acid-d3

Cat. No.: B084194 Get Quote

For researchers, scientists, and professionals in drug development, a precise understanding of

the molecular characteristics of isotopically labeled compounds is paramount. Bromoacetic
acid-d3, a deuterated analog of bromoacetic acid, serves as a crucial building block in organic

synthesis and as an internal standard in mass spectrometry-based analyses. This guide

provides a detailed examination of its molecular weight, supported by isotopic data and a

summary of determinative methodologies.

Core Molecular Data
The fundamental properties of bromoacetic acid-d3 are summarized below. The molecular

weight is a critical parameter for stoichiometric calculations in synthesis and for accurate mass

determination in analytical applications.

Property Value

Chemical Formula BrCD₂CO₂D (C₂D₃BrO₂)

Molecular Weight 141.97 g/mol [1][2][3][4]

Synonyms Bromotrideuterioacetic acid[4]

CAS Number 14341-48-1[1][2][3][4]

Isotopic Purity Typically ≥98 atom % D[2]
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Calculation of Molecular Weight
The molecular weight of bromoacetic acid-d3 is calculated by summing the atomic masses of

its constituent atoms. The chemical formula, BrCD₂CO₂D, indicates the presence of two carbon

atoms, two oxygen atoms, one bromine atom, and three deuterium atoms.[1][3]

The calculation, based on the standard atomic weights of the elements and the specific atomic

mass of deuterium, is as follows:

Carbon (C): 2 atoms × 12.011 u = 24.022 u

Oxygen (O): 2 atoms × 15.999 u = 31.998 u

Bromine (Br): 1 atom × 79.904 u = 79.904 u[5][6]

Deuterium (D): 3 atoms × 2.014 u = 6.042 u[7][8]

Total Molecular Weight = 24.022 + 31.998 + 79.904 + 6.042 = 141.966 u

This calculated value is in excellent agreement with the commonly cited molecular weight of

141.97 g/mol for this compound.[1][2][3][4]

For high-resolution mass spectrometry, the monoisotopic mass is often used, which is

calculated using the mass of the most abundant isotopes of each element (e.g., ¹²C, ¹⁶O, ⁷⁹Br,

and ²H).

Isotope Isotopic Mass (u)

Carbon-12 12.000000 (by definition)[9][10][11]

Oxygen-16 15.994915[12][13][14]

Bromine-79 78.918337

Deuterium 2.014102[15][16][17]

Logical Representation of Molecular Weight
Calculation
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The following diagram illustrates the relationship between the constituent atoms and the final

calculated molecular weight of bromoacetic acid-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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